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Compound of Interest

Compound Name: Chloramine B

CAS No.: 127-52-6

Cat. No.: B086421 Get Quote

Executive Summary & Hazard Mechanics
Chloramine B (Sodium benzenesulfonchloramide) is not merely a "strong cleaner"; it is a

potent oxidative agent and respiratory sensitizer. While valuable for its active chlorine content

in organic synthesis and disinfection, its handling requires rigorous adherence to safety

protocols to prevent irreversible tissue damage and long-term immunological sensitization.

The Mechanism of Hazard
The danger of Chloramine B lies in its hydrolysis. Upon contact with moisture (mucous

membranes, perspiration), it releases Hypochlorous Acid (HOCl) and Benzenesulfonamide.

Oxidative Stress: The HOCl generates reactive oxygen species (ROS) that cause immediate

necrosis of corneal and dermal tissue (chemical burns).

Sensitization: The sulfonamide moiety and protein-chlorination byproducts can trigger Type I

hypersensitivity reactions. Repeated inhalation of dust, even at sub-irritant levels, can lead to

occupational asthma [1, 2].

Personal Protective Equipment (PPE) Matrix
Core Directive: Standard "lab safety" (coat/glasses) is insufficient. The following matrix is non-

negotiable for personnel handling Chloramine B.
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PPE Category
Solid Handling
(Weighing/Transfer
)

Solution Handling
(Synthesis/Disinfec
tion)

Rationale &
Causality

Respiratory
N95 or P100

Respirator

Half-face Respirator

w/ Acid Gas Cartridge

Solid: Prevents

inhalation of

sensitizing dust.[1][2]

Solution: Acid contact

releases Chlorine gas

(

); standard masks

offer zero protection

against this.

Hand Protection

Nitrile (Double

Gloved)Min

Thickness: 0.11mm

Nitrile (Extended Cuff)

or

NeopreneBreakthroug

h >480 min

Chloramine B

permeates latex.

Nitrile provides

excellent resistance,

but double gloving

allows outer glove

removal upon

contamination without

exposing skin [3].

Eye Protection
Unvented Safety

Goggles

Face Shield +

Goggles

Dust is corrosive to

the cornea. Solutions

pose splash risks; a

face shield prevents

facial burns, not just

eye damage.

Body Protection

Lab Coat

(Cotton/Flame

Resistant)

Chemical-Resistant

Apron (PVC/Rubber)

Oxidizers accelerate

combustion. Avoid

synthetic blends that

melt. Aprons prevent

saturation of clothing

during spills.
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PPE Decision Logic
The following diagram illustrates the decision-making process for selecting the correct PPE

based on the state of the chemical and the environment.

Start: Handling Chloramine B

Determine Physical State

Solid / Powder Aqueous Solution

Is Dust Generation Likely? Is Acid Present in Process?

PROTOCOL A:
N95/P100 Mask
Safety Goggles

Double Nitrile Gloves

YesNo (Static Risk)

PROTOCOL B:
Full-Face Respirator
(Acid Gas Cartridge)

Neoprene Gloves

Yes (Cl2 Gas Risk)

PROTOCOL C:
Safety Goggles + Face Shield

Nitrile (Extended Cuff)
Fume Hood Required

No

Click to download full resolution via product page

Figure 1: PPE Selection Logic Flow. Note that the presence of acid escalates respiratory

protection requirements immediately due to chlorine gas evolution.

Operational Protocols
A. Pre-Operational Verification
Before opening the container, verify the "No Acid" Rule.

Critical Check: Ensure no acidic reagents (HCl,
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, etc.) are in the immediate vicinity or in the receiving vessel unless part of a controlled,
closed reaction.

Chemistry:

Result: Release of toxic Chlorine gas.[3][4]

B. Safe Weighing & Dissolution
Static Control: As an organic powder, Chloramine B can accumulate static charge. Use an

antistatic gun or wipe on the spatula and weighing boat.

Ventilation: All weighing must occur inside a certified chemical fume hood.

Dissolution: Add Chloramine B to water, never water to Chloramine B powder (reduces

dust lofting).

Glove Hygiene: Change outer gloves immediately if powder adheres to them. Do not touch

door handles or face with contaminated gloves.

Disposal & Deactivation Protocol
Never dispose of active Chloramine B down the drain. It is toxic to aquatic life and can

damage plumbing via oxidation.

The Neutralization Reaction
The most effective neutralization agent is Sodium Thiosulfate (

).

Stoichiometry: Approximately 1.2g of Sodium Thiosulfate Pentahydrate is required to

neutralize 1g of Chloramine B [4].

Verification: The reaction is complete when starch-iodide paper no longer turns blue/black.

Step-by-Step Deactivation Workflow
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Liquid Waste
(Chloramine B)

Add Sodium Thiosulfate
(Excess)

Test: Starch Iodide Paper

Paper turns BLUE

Oxidizer Present

Paper stays WHITENeutralized

Add More

Check pH Adjust pH to 6-9
(Use NaOH or H2SO4)

Disposal via
Chemical Waste Stream

Click to download full resolution via product page

Figure 2: Chemical Neutralization Workflow. This closed-loop process ensures no active

oxidizer enters the waste stream.

Disposal Steps:
Segregate: Collect waste in a container labeled "Oxidizing Waste."

Neutralize: Slowly add Sodium Thiosulfate solution while stirring. The solution may become

warm (exothermic).

Test: Dip starch-iodide paper. If it darkens, active chlorine is still present. Repeat step 2.

pH Adjustment: The neutralization process generates acid.[5] Check pH; if <5, neutralize with

dilute Sodium Hydroxide (NaOH) to pH 6–9.

Final Disposal: Label as "Deactivated Chloramine Waste" and hand over to EHS/Waste

Management.

Emergency Response
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Incident Immediate Action Medical Follow-up

Eye Contact

Flush immediately for 15

minutes. Lift eyelids.[6][7] Do

not wait for pain to subside—

damage is rapid.

Mandatory: Ophthalmologist

consult required to assess

corneal erosion.

Skin Contact

Brush off dry powder gently

(do not rub). Rinse with water

for 15 mins.[2] Remove

contaminated clothing.[1][2][7]

[8]

Monitor for delayed chemical

burns or dermatitis.

Inhalation

Move to fresh air immediately.

If breathing is difficult,

administer oxygen (trained

personnel only).

Monitor for pulmonary edema

(fluid in lungs), which can be

delayed up to 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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